Cas no 1261557-46-3 (4-Methoxy-3-(trifluoromethoxy)phenylacetic acid)

• Product Name: 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid
• CAS No: 1261557-46-3
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 3161332
• Update Time: 2025-10-12

4-Methoxy-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C10H9F3O4/c1-16-7-3-2-6(5-9(14)15)4-8(7)17-10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： MMYRFHYSHNVBCU-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(CC(=O)O)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Additional information on 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid

Introduction to 4-Methoxy-3-(trifluoromethoxy)phenylacetic Acid (CAS No. 1261557-46-3) and Its Emerging Applications in Chemical Biology

4-Methoxy-3-(trifluoromethoxy)phenylacetic acid, identified by the chemical identifier CAS No. 1261557-46-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of phenylacetic acids, which are well-documented for their diverse pharmacological effects, including roles in neurotransmitter systems, inflammation, and metabolic regulation. The presence of both methoxy and trifluoromethoxy substituents in the aromatic ring introduces specific electronic and steric effects that modulate its interactions with biological targets, making it a promising candidate for further investigation.

The structure of 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid features a benzene ring substituted with a methoxy group at the 4-position and a trifluoromethoxy group at the 3-position, coupled with a carboxylic acid moiety at the 1-position. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, attributes that are increasingly sought after in drug design. The trifluoromethoxy group, in particular, is known to increase binding affinity by improving hydrophobic interactions and reducing polar surface area, while the methoxy group contributes to selective binding through steric hindrance and electronic modulation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid as a lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of various enzymes implicated in diseases such as cancer, neurodegeneration, and metabolic disorders. For instance, preliminary in vitro assays suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The fluorinated aromatic ring enhances binding specificity by optimizing interactions with the active site residues of target enzymes, potentially leading to more potent and selective inhibitors.

In addition to its enzyme inhibition properties, 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid has shown promise as a modulator of signaling pathways involved in cell proliferation and differentiation. Research indicates that this compound may interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in tumor cells. The methoxy and trifluoromethoxy substituents collectively contribute to fine-tuning the pharmacophore, allowing for precise targeting of disease-relevant pathways without affecting normal cellular processes. This selectivity is crucial for developing therapeutic agents with minimal side effects.

The synthesis of 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid presents unique challenges due to the sensitivity of the functional groups involved. However, modern synthetic methodologies have enabled efficient production routes that maintain high purity and yield. Advances in catalytic processes and green chemistry principles have further improved the sustainability of its synthesis, making it more feasible for large-scale applications. The ability to produce this compound reliably is essential for advancing preclinical studies and ultimately translating these findings into clinical applications.

One of the most exciting aspects of 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its chemical structure—such as altering substituent positions or introducing additional functional groups—researchers can gain deeper insights into how different structural features influence biological activity. This approach has already yielded valuable insights into the design of novel therapeutic agents with improved efficacy and safety profiles.

The compound’s fluorinated aromatic core also makes it an attractive candidate for development as an imaging agent or contrast agent in medical diagnostics. Fluoro-substituted compounds are widely used in positron emission tomography (PET) scans due to their favorable kinetic properties and high sensitivity. Incorporating 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid into diagnostic probes could enable non-invasive monitoring of disease progression or treatment response, offering significant advantages over traditional diagnostic methods.

Future research directions for 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid include exploring its interactions with nucleic acids and protein-DNA complexes, which could open new avenues for applications in gene therapy or epigenetic modulation. Additionally, investigating its behavior in complex biological systems—such as cell cultures or animal models—will provide critical data on its pharmacokinetics and toxicity profile. These studies are essential for ensuring that this compound can be safely translated into clinical use.

The growing body of evidence supporting the biological relevance of 4-Methoxy-3-(trifluoromethoxy)phenylacetic acid underscores its importance as a research tool and potential therapeutic agent. As our understanding of molecular mechanisms continues to evolve, compounds like this will play an increasingly vital role in addressing complex diseases through targeted molecular interventions.